Cas no 2353-45-9 (Fast Green FCF)

• Product Name: Fast Green FCF
• CAS No: 2353-45-9
• MF: C₃₇H₃₇N₂NaO₁₀S₃
• MW: 788.881857633591
• MDL: MFCD00013053
• CID: 42805
• PubChem ID: 87569935
• Update Time: 2026-05-14

Fast Green FCF Chemical and Physical Properties

Names and Identifiers

• dihydrogen (ethyl)[4-[4-[ethyl(3-sulphonatobenzyl)amino](4-hydroxy-2-sulphonatobenzhydrylidene]cyclohexa-2,5-dien-1-ylidene](3-sulphonatobenzyl)ammonium, disodium salt
• Fast Green FCF
• Food Green No. 3
• Fast Green FCF [for Biochemical Research]
• ACID YELLOW 23
• disodium,2-[[4-[ethyl-[(3-sulfonatophenyl)methyl]amino]phenyl]-[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-5-hydroxybenzenesulfonate
• FAST GREEN FCF C.I. 42053
• 1724 Green
• Biological stain
• brilliant blue G
• C Green no. 3
• C.I. 42053
• C.I. Food Green 3
• disodium salt of fast green FCF
• Fast Green FCF, pure, certified
• Fast Green FCF,certified
• FD and C green 3
• FD&C Green No. 3
• FDC Green No. 3
• Food green 3
• Solid Green FCF
• N-Ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl](4-hydroxy-2-sulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-3-sulfo-benzenemethanaminium hydroxide inner sal
• N-Ethyl-N-[4-[[4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl](4-hydroxy-2-sulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-3-sulfo-benzenemethanaminium hydroxide inner salt disodium salt
• FD & C Green no. 3
• Aizen Food Green No. 3
• FD and C Green No. 3
• Zelen Stala FCF [Czech]
• Zelen potravinarska 3 [Czech]
• C.I. FOOD GREEN 3, DISODIUM SALT
• 9J3VQ0Y6BV
• CI 42053
• Fast Green FCF (C.I. 42053)
• Benzenemethanaminium, N-ethyl-N-(4-((4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)(4-hy

• MDL： MFCD00013053
• Inchi： 1S/C37H36N2O10S3.2Na/c1-3-38(24-26-7-5-9-33(21-26)50(41,42)43)30-15-11-28(12-16-30)37(35-20-19-32(40)23-36(35)52(47,48)49)29-13-17-31(18-14-29)39(4-2)25-27-8-6-10-34(22-27)51(44,45)46;;/h5-23H,3-4,24-25H2,1-2H3,(H3,41,42,43,44,45,46,47,48,49);;/q;2*+1/p-2
• InChI Key： RZSYLLSAWYUBPE-UHFFFAOYSA-L
• SMILES： S(C1C([H])=C(C([H])=C([H])C=1C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])S(=O)(=O)[O-])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])S(=O)(=O)[O-])O[H])(=O)(=O)[O-].[Na+].[Na+] |c:11,t:22|
• BRN： 5718212

Computed Properties

• Exact Mass: 808.11700
• Monoisotopic Mass: 808.117097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 9
• Complexity: 1540
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 223
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Odorless dark green powder
• Density: 0.8600
• Melting Point: 290 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 2.7 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble50mg/mL, clear, colorless to faintly yellow
• Water Partition Coefficient: Soluble in water, glycerin, glycol and ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 223.22000
• LogP: 7.97490
• Solubility: Soluble in water and ethanol.
• Merck: 3941
• Sensitiveness: Hygroscopic
• Color index: 42053
• λmax: 532 nm

Fast Green FCF Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H341
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 68
• Safety Instruction： S25-S37/39
• FLUKA BRAND F CODES：3
• RTECS：BQ4425000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 orally in rats: >2 g/kg (Lu, Lavalle)
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：4°C, protect from light
• Safety Term：S25;S37/39
• Risk Phrases：R20/21/22; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments